Cas no 2227986-29-8 (3-(2R)-oxiran-2-yl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(2R)-oxiran-2-yl-1lambda6-thiolane-1,1-dione
• CAS No: 2227986-29-8
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 5960029
• PubChem ID: 165856857
• Update Time: 2025-06-08

3-(2R)-oxiran-2-yl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-oxiran-2-yl-1lambda6-thiolane-1,1-dione
• 3-[(2R)-oxiran-2-yl]-1lambda6-thiolane-1,1-dione
• EN300-2001740
• 2227986-29-8

• Inchi： 1S/C6H10O3S/c7-10(8)2-1-5(4-10)6-3-9-6/h5-6H,1-4H2/t5?,6-/m0/s1
• InChI Key： SITLQSNQVZIWSF-GDVGLLTNSA-N
• SMILES： S1(CCC(C1)[C@@H]1CO1)(=O)=O

Computed Properties

• Exact Mass: 162.03506535g/mol
• Monoisotopic Mass: 162.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55Ų

Additional information on 3-(2R)-oxiran-2-yl-1lambda6-thiolane-1,1-dione

Professional Introduction to Compound with CAS No. 2227986-29-8 and Product Name: 3-(2R)-oxiran-2-yl-1lambda6-thiolane-1,1-dione

The compound with the CAS number 2227986-29-8 and the product name 3-(2R)-oxiran-2-yl-1lambda6-thiolane-1,1-dione represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic thiolanes, which have garnered considerable attention due to their unique structural and functional properties. The presence of both an oxiran and a thiolane moiety in its molecular structure imparts distinct reactivity and potential biological activity, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

Recent research in the field of organosulfur chemistry has highlighted the importance of thiolane derivatives in medicinal applications. These compounds exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The specific configuration of the (2R)-oxiran group in this compound suggests a high degree of stereoselectivity, which is crucial for optimizing pharmacological efficacy and minimizing side effects. This stereochemical feature has been extensively studied in recent years, as it plays a pivotal role in determining the binding affinity and metabolic stability of drug candidates.

The 1lambda6-thiolane core of the molecule introduces a sulfur-containing heterocycle, which is known for its ability to form stable complexes with biological targets. This structural motif has been particularly investigated for its potential to interact with enzymes and receptors involved in various disease pathways. The dione functionality at the 1,1-position further enhances the reactivity of the compound, allowing for diverse chemical modifications that can be tailored to specific therapeutic needs. These modifications are essential for developing novel analogs with improved pharmacokinetic profiles.

In the context of modern drug development, computational modeling and high-throughput screening have become indispensable tools for identifying promising lead compounds. The structural features of 3-(2R)-oxiran-2-yl-1lambda6-thiolane-1,1-dione make it an attractive candidate for these approaches. Advanced computational methods have been employed to predict the binding interactions of this compound with various biological targets, providing valuable insights into its potential therapeutic applications. These studies have revealed that the compound exhibits favorable binding affinities with several key enzymes and receptors, suggesting its utility in treating a wide range of diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. Thiolane derivatives have shown promise as inhibitors of critical signaling pathways involved in cancer progression. The unique combination of an oxiran and a thiolane moiety in this compound may confer enhanced inhibitory activity against cancer-related enzymes such as kinases and phosphatases. Preclinical studies have begun to explore these possibilities, with initial results indicating that this compound can effectively disrupt cancer cell proliferation and induce apoptosis. These findings are particularly encouraging given the growing demand for targeted therapies that offer improved efficacy and reduced toxicity compared to conventional chemotherapeutic agents.

Beyond oncology, this compound has also shown potential in addressing inflammatory and autoimmune disorders. The anti-inflammatory properties of thiolane derivatives are attributed to their ability to modulate key pro-inflammatory cytokines and chemokines. The stereochemical configuration of the (2R)-oxiran group may play a critical role in enhancing these effects by improving binding specificity to inflammatory targets. Early preclinical data suggest that this compound can significantly reduce inflammation in animal models without causing notable side effects. This makes it a promising candidate for further development as an anti-inflammatory agent.

The synthesis of 3-(2R)-oxiran-2-yl-1lambda6-thiolane-1,1-dione represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves carefully orchestrated reactions that highlight the versatility of modern synthetic methodologies. Key steps include the formation of the thiolane ring through intramolecular cyclization followed by functionalization at the 2-position with an oxiran group. Recent advances in catalytic systems have enabled more efficient and scalable synthesis routes for these types of compounds, reducing costs and improving yields.

The development of novel synthetic strategies is essential for advancing drug discovery efforts globally. The ability to efficiently produce complex heterocyclic compounds like 3-(2R)-oxiran-2-yl-1lambda6-thiolane-1,1-dione is critical for enabling rapid screening programs and accelerating the transition from laboratory research to clinical applications. Collaborative efforts between synthetic chemists and biologists have been instrumental in overcoming synthetic challenges associated with these molecules, paving the way for their widespread use in therapeutic research.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The integration of computational biology with traditional synthetic chemistry has revolutionized how we identify new drug candidates like 3-(2R)-oxiran-2-yl-1lambda6-thiolane-1,1-dione. By leveraging cutting-edge technologies such as machine learning algorithms and high-resolution structural biology techniques, researchers can now predict molecular interactions with unprecedented accuracy.

This compound exemplifies how interdisciplinary collaboration can lead to groundbreaking discoveries in medicinal chemistry. Its unique structural features combined with promising preclinical data position it as a valuable asset in ongoing therapeutic research initiatives worldwide. As more studies are conducted exploring its potential applications across various disease areas including cancer treatment and inflammation management; this molecule is poised to make significant contributions toward improving human health outcomes.